Cas no 478692-50-1 ((2,5-Dimethoxypyrimidin-4-yl)boronic acid)

• Product Name: (2,5-Dimethoxypyrimidin-4-yl)boronic acid
• CAS No: 478692-50-1
• MF: C₆H₉BN₂O₄
• MW: 183.957661390305
• CID: 2850460
• PubChem ID: 22632309
• Update Time: 2025-04-21

(2,5-Dimethoxypyrimidin-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL4026211
• DTXSID00627150
• 2,5-dimethoxypyrimidine-6-boronic acid
• 478692-50-1
• (2,5-Dimethoxypyrimidin-4-yl)boronic acid
• NNMSADUJDMARHW-UHFFFAOYSA-N

• Inchi： 1S/C6H9BN2O4/c1-12-4-3-8-6(13-2)9-5(4)7(10)11/h3,10-11H,1-2H3
• InChI Key： NNMSADUJDMARHW-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(N=C1B(O)O)OC

Computed Properties

• Exact Mass: 184.0655369Da
• Monoisotopic Mass: 184.0655369Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7Ų